Cas no 1404367-13-0 (3-Bromo-5-cyclopropyl-4-methyl-pyridine)

• Product Name: 3-Bromo-5-cyclopropyl-4-methyl-pyridine
• CAS No: 1404367-13-0
• MF: C₉H₁₀BrN
• MW: 212.086401462555
• MDL: MFCD22628203
• CID: 2122994
• Update Time: 2025-06-08

3-Bromo-5-cyclopropyl-4-methyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-cyclopropyl-4-methylpyridine
• 5-Bromo-3-cyclopropyl-4-methylpyridine
• AJVONRWPXIZBMA-UHFFFAOYSA-N
• Pyridine, 3-bromo-5-cyclopropyl-4-methyl-
• Z1549
• 3-Bromo-5-cyclopropyl-4-methyl-pyridine

• MDL： MFCD22628203
• Inchi： 1S/C9H10BrN/c1-6-8(7-2-3-7)4-11-5-9(6)10/h4-5,7H,2-3H2,1H3
• InChI Key： AJVONRWPXIZBMA-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-Bromo-5-cyclopropyl-4-methyl-pyridine

Professional Introduction to 3-Bromo-5-cyclopropyl-4-methyl-pyridine (CAS No. 1404367-13-0)

3-Bromo-5-cyclopropyl-4-methyl-pyridine, with the chemical formula C₉H₉BrN and CAS number 1404367-13-0, is a significant compound in the field of pharmaceutical and agrochemical research. This heterocyclic aromatic compound features a bromine substituent at the 3-position, a cyclopropyl group at the 5-position, and a methyl group at the 4-position, making it a versatile intermediate for synthesizing various biologically active molecules.

The structural attributes of 3-Bromo-5-cyclopropyl-4-methyl-pyridine contribute to its utility in medicinal chemistry. The bromine atom provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular frameworks. Additionally, the cyclopropyl group introduces steric hindrance and can influence the electronic properties of the pyridine ring, making it an attractive scaffold for drug design.

In recent years, this compound has garnered attention in the development of novel therapeutic agents. For instance, studies have demonstrated its role as a precursor in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridine core is particularly relevant due to its prevalence in bioactive molecules, where it often serves as a pharmacophore responsible for binding to target proteins.

One notable application of 3-Bromo-5-cyclopropyl-4-methyl-pyridine is in the creation of small-molecule probes for biochemical research. Researchers have utilized this compound to develop tools that can modulate enzyme activity and study protein-protein interactions. The brominated pyridines are particularly useful in these contexts because they allow for easy conjugation with other functional groups, enabling the design of highly specific inhibitors or activators.

The cyclopropyl moiety in this compound adds an additional layer of complexity, influencing both its reactivity and its biological activity. For example, studies have shown that cyclopropyl-substituted pyridines can exhibit enhanced binding affinity to certain receptors compared to their unsubstituted counterparts. This makes them valuable candidates for optimizing drug-like properties such as solubility, metabolic stability, and selectivity.

Recent advances in computational chemistry have further highlighted the potential of 3-Bromo-5-cyclopropyl-4-methyl-pyridine as a building block. Molecular modeling studies suggest that this compound can be incorporated into drug candidates targeting emerging therapeutic areas, such as infectious diseases and neurodegenerative disorders. The ability to predictively model its interactions with biological targets has accelerated the discovery process, allowing researchers to prioritize promising scaffolds more efficiently.

The agrochemical sector has also explored derivatives of this compound for developing novel pesticides and herbicides. The structural features of 3-Bromo-5-cyclopropyl-4-methyl-pyridine make it a suitable candidate for creating compounds that interact with plant-specific enzymes or receptors. Such interactions can lead to the development of environmentally friendly agrochemicals that offer high efficacy while minimizing ecological impact.

In conclusion, 3-Bromo-5-cyclopropyl-4-methyl-pyridine (CAS No. 1404367-13-0) is a multifaceted compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to remain at the forefront of drug discovery efforts.